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Compound of Interest

Compound Name: Rad 243

Cat. No.: B1680495 Get Quote

Initial research indicates that Radium-243 (Ra-243) is not a recognized isotope of radium; the

known isotopes of radium range in mass number from 201 to 234.[1] It is presumed that the

query for "Rad 243" may have intended to specify a different radionuclide. Given its shared

mass number and relevance in nuclear applications, this document will detail the proper

disposal procedures for Americium-243 (Am-243). Americium-243 is a significant transuranic

isotope with a long half-life, necessitating stringent disposal protocols.

Essential Safety and Logistical Information for
Americium-243 Disposal
This document provides comprehensive, step-by-step guidance for the safe handling and

disposal of Americium-243, tailored for researchers, scientists, and drug development

professionals. The procedures outlined are grounded in established safety protocols and

regulatory requirements to ensure the protection of personnel and the environment.

Health and Safety Precautions
Americium-243 is a radioactive material that presents a significant radiological hazard. It

decays through the emission of alpha particles to Neptunium-239, which in turn is a beta-

particle emitter.[2] This decay process is also accompanied by the emission of X-rays and

gamma rays.[2] Ingestion or inhalation of Am-243 can lead to its accumulation in the bones,

where its radiation can damage bone marrow and potentially mutate bone cells.

Personal Protective Equipment (PPE): All personnel handling Americium-243 must wear

appropriate PPE to prevent internal and external contamination.
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PPE Component Specification Purpose

Gloves
Nitrile or other appropriate

chemical-resistant gloves

To prevent skin contact and

contamination.

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Safety Glasses ANSI Z87.1 compliant
To protect eyes from splashes

of radioactive solutions.

Respiratory Protection NIOSH-approved respirator
Required when there is a risk

of airborne contamination.

Emergency Procedures for Spills and Contamination
In the event of a spill or loss of containment of Americium-243, immediate action is crucial to

mitigate the spread of contamination.

Evacuate: Immediately clear the affected area of all non-essential personnel.

Isolate: Cordon off the contaminated area to prevent unauthorized entry.

Notify: Inform the designated Radiation Safety Officer (RSO) or relevant safety personnel at

your institution.

Decontaminate: Decontamination procedures should only be carried out by trained

personnel under the supervision of the RSO.

Proper Disposal Procedures for Americium-243
The disposal of Americium-243 is strictly regulated and must be conducted in compliance with

all applicable federal, state, and local regulations. In the United States, this includes regulations

set forth by the Nuclear Regulatory Commission (NRC) and the Department of Transportation

(DOT).

Waste Characterization and Segregation:
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Identify the Waste Stream: Determine the physical form of the waste (e.g., solid, liquid,

sealed source).

Quantify the Radioactivity: Measure the activity of Am-243 in the waste. This is critical for

proper classification.

Segregate the Waste: Separate radioactive waste from non-radioactive waste. Further

segregate based on the form and activity level.

Waste Classification:

Americium-243 is a transuranic (TRU) element. Waste containing Am-243 is classified based

on its activity concentration.

Waste Class
Activity Concentration of
Alpha-Emitting TRU

Disposal Pathway

Low-Level Waste (LLW)
< 100 nanocuries per gram

(nCi/g)

Shallow land burial at a

licensed facility.

Transuranic (TRU) Waste
> 100 nanocuries per gram

(nCi/g)

Deep geological disposal at a

facility such as the Waste

Isolation Pilot Plant (WIPP).[3]

[4]

High-Level Waste (HLW)
Varies; typically from spent

nuclear fuel

Currently in temporary storage

pending the availability of a

permanent geological

repository.[3][4][5]

Disposal Workflow:

The following diagram illustrates the logical workflow for the disposal of Americium-243 waste.
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Waste Generation & Characterization

Waste Classification

Disposal Pathway

Transportation

Waste Generation

Identify Waste Stream

Quantify Radioactivity

Segregate Waste

Waste Classification

LLW (<100 nCi/g)

Is TRU > 100 nCi/g? No

TRU (>100 nCi/g)

Is TRU > 100 nCi/g? Yes

Shallow Land Burial Deep Geological Disposal

Licensed Disposal Facility WIPP or equivalent

Package & Label (DOT Regs)

Transport to Facility

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Americium-243 waste.
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Transportation of Americium-243 Waste
The transportation of radioactive materials, including Am-243 waste, is regulated by the U.S.

Department of Transportation (DOT). Key requirements include:

Proper Packaging: The waste must be packaged in containers that are approved for the type

and quantity of radioactive material being shipped.

Labeling: Packages must be clearly labeled with the appropriate radioactive material warning

labels.

Shipping Papers: A complete and accurate set of shipping papers must accompany the

shipment.

Training: All personnel involved in the packaging and transportation of radioactive materials

must have received appropriate training.

Experimental Protocols
While specific experimental protocols for the disposal of Americium-243 are highly dependent

on the nature of the waste and the facilities available, the following general methodology

should be adapted in consultation with your institution's Radiation Safety Officer.

Protocol for Packaging Solid Americium-243 Waste for Disposal:

Materials:

Calibrated radiation survey meter

Appropriate PPE (gloves, lab coat, safety glasses)

DOT-approved waste container

Absorbent material

Waste labels

Logbook
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Procedure:

1. Don all required PPE.

2. Survey the waste to be packaged to confirm its identity and approximate activity.

3. Place a layer of absorbent material at the bottom of the waste container.

4. Carefully place the solid Am-243 waste into the container, minimizing the generation of

dust.

5. Fill any remaining void space with additional absorbent material to prevent shifting during

transport.

6. Seal the container securely.

7. Survey the exterior of the container for any contamination. If contamination is found,

decontaminate the exterior.

8. Label the container with the radionuclide (Americium-243), the activity level, the date, and

any other information required by your institution and the disposal facility.

9. Record the details of the packaged waste in the radioactive waste logbook.

10. Store the packaged waste in a designated and shielded radioactive waste storage area

until it is collected for disposal.

Data Presentation
Properties of Americium-243:

Property Value

Half-life 7,370 years[6]

Decay Mode Alpha emission

Primary Decay Product Neptunium-239

Specific Activity 0.2 Curies per gram (Ci/g)[6]
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Regulatory Limits for Americium-243:

Regulation Limit Description

NRC 10 CFR Part 20 Varies

Establishes standards for

protection against radiation,

including occupational dose

limits and effluent

concentrations.

DOT 49 CFR Varies

Regulates the transportation of

hazardous materials, including

radioactive materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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